Cas no 1040682-61-8 (3-Bromo-2,6-diiodo-5-methoxypyridine)

• Product Name: 3-Bromo-2,6-diiodo-5-methoxypyridine
• CAS No: 1040682-61-8
• MF: C₆H₄BrI₂NO
• MW: 439.815005302429
• MDL: MFCD10574980
• CID: 1075339
• PubChem ID: 329771493
• Update Time: 2025-06-07

3-Bromo-2,6-diiodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-diiodo-5-methoxypyridine
• A-5877
• 3-Bromo-2,6-diiodo-5-methoxypyridine, AldrichCPR
• 1040682-61-8
• CS-0440118
• AKOS015834110
• DTXSID90649801
• DB-029425
• MFCD10574980

• MDL： MFCD10574980
• Inchi： 1S/C6H4BrI2NO/c1-11-4-2-3(7)5(8)10-6(4)9/h2H,1H3
• InChI Key： GDIKLFGDHVQDIW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(N=1)I)Br)OC

Computed Properties

• Exact Mass: 438.75700
• Monoisotopic Mass: 438.75657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.06190

3-Bromo-2,6-diiodo-5-methoxypyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Bromo-2,6-diiodo-5-methoxypyridine

Introduction to 3-Bromo-2,6-diiodo-5-methoxypyridine (CAS No. 1040682-61-8)

3-Bromo-2,6-diiodo-5-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1040682-61-8, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of bromo and iodine substituents on the pyridine ring enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The molecular structure of 3-Bromo-2,6-diiodo-5-methoxypyridine consists of a pyridine core substituted with a bromine atom at the 3-position, two iodine atoms at the 2- and 6-positions, and a methoxy group at the 5-position. This specific arrangement imparts unique electronic and steric properties that are exploited in various synthetic pathways. The bromo and iodine atoms serve as excellent leaving groups in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into the molecule.

In recent years, 3-Bromo-2,6-diiodo-5-methoxypyridine has been extensively studied for its role in the development of novel pharmaceuticals. Its structural features make it an ideal candidate for constructing biologically active compounds, particularly those targeting neurological disorders, infectious diseases, and cancer. The pyridine scaffold is ubiquitous in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most compelling applications of 3-Bromo-2,6-diiodo-5-methoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the pyridine core with bromo and iodine substituents, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. For instance, studies have shown that compounds derived from this intermediate exhibit potent inhibitory activity against tyrosine kinases, which are key targets in oncology.

Another area where 3-Bromo-2,6-diiodo-5-methoxypyridine has shown promise is in the development of antiviral agents. The structural motif of this compound can be incorporated into molecules designed to interfere with viral replication cycles. Recent research has highlighted its utility in synthesizing inhibitors targeting viral proteases and polymerases. These inhibitors are critical for preventing the spread of viruses by disrupting essential enzymatic processes.

The agrochemical industry also benefits from the versatility of 3-Bromo-2,6-diiodo-5-methoxypyridine. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to modulate plant growth regulators and pest neurochemistry. Researchers have leveraged this compound to develop novel agrochemicals that offer improved efficacy and environmental safety compared to traditional agents.

The synthesis of 3-Bromo-2,6-diiodo-5-methoxypyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce bromo and iodine atoms at specific positions on the ring, followed by methoxylation to complete the desired structure. Advanced synthetic techniques such as cross-coupling reactions have further enhanced the accessibility of this intermediate.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of 3-Bromo-2,6-diiodo-5-methoxypyridine. Molecular modeling studies help predict reaction outcomes and identify optimal conditions for high-yield production. These computational tools are indispensable in modern drug discovery pipelines, enabling researchers to design experiments with greater precision.

In conclusion,3-Bromo-2,6-diiodo-5-methoxypyridine (CAS No. 1040682-61-8) is a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,3-Bromo-2,6-diiodo-5-methoxypyridine will undoubtedly remain at the forefront of chemical innovation.